Cas no 31256-22-1 (4-(2,5-Dihydroxyphenyl)benzoic acid)

4-(2,5-Dihydroxyphenyl)benzoic acid structure
31256-22-1 structure
Product Name:4-(2,5-Dihydroxyphenyl)benzoic acid
CAS No:31256-22-1
MF:C13H10O4
MW:230.216104030609
CID:916426
PubChem ID:21444212
Update Time:2025-04-19

4-(2,5-Dihydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-Dihydroxyphenyl)benzoic acid
    • 2',5'-Dihydroxy-biphenyl-4-carbonsaeure
    • 2',5'-dihydroxy-biphenyl-4-carboxylic acid
    • 4-(2.5-Dihydroxy-phenyl)-benzoesaeure
    • p-carboxyphenylhydroquinone
    • 31256-22-1
    • 4-carboxyphenylhydroquinone
    • 2',5'-Dihydroxy[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID10613983
    • SCHEMBL11739990
    • Inchi： 1S/C13H10O4/c14-10-5-6-12(15)11(7-10)8-1-3-9(4-2-8)13(16)17/h1-7,14-15H,(H,16,17)
    • InChI Key： VSEKSHQBGNBUAW-UHFFFAOYSA-N
    • SMILES： OC1C=CC(=CC=1C1C=CC(C(=O)O)=CC=1)O

Computed Properties

  • Exact Mass: 230.05800
  • Monoisotopic Mass: 230.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76000
  • LogP: 2.46300

4-(2,5-Dihydroxyphenyl)benzoic acid Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(2,5-Dihydroxyphenyl)benzoic acid Related Literature

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